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Compound of Interest

Compound Name: Methyl 11-oxo-9-undecenoate

Cat. No.: B15466917 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the synthesis of the primary component

of the red bollworm moth (Diparopsis castanea) sex pheromone, (E)-dodeca-9,11-dien-1-yl

acetate. The synthesis features a highly efficient iron-catalyzed cross-coupling reaction.

Additionally, the established signaling pathway for pheromone detection in moths is outlined,

providing context for the development of novel pest management strategies.

Synthesis of (E)-Dodeca-9,11-dien-1-yl acetate
The following protocol describes a robust and scalable synthesis of (E)-dodeca-9,11-dien-1-yl

acetate, a key component of the red bollworm moth's sex pheromone. The cornerstone of this

synthesis is an iron-catalyzed cross-coupling reaction between a Grignard reagent and a dienyl

phosphate, which allows for the efficient and stereoselective formation of the crucial carbon-

carbon bond.
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Caption: Synthetic workflow for (E)-dodeca-9,11-dien-1-yl acetate.

Experimental Protocols
a) Synthesis of the Grignard Reagent: (8-(tert-butyldimethylsilyloxy)octyl)magnesium bromide

Protection of 8-bromooctan-1-ol: To a solution of 8-bromooctan-1-ol (1.0 eq) in dry

dichloromethane (DCM) at 0 °C, add imidazole (1.2 eq) and tert-butyldimethylsilyl chloride

(TBDMSCl, 1.1 eq). Stir the reaction mixture at room temperature for 4 hours. After

completion, wash the reaction with water and brine, dry the organic layer over anhydrous

sodium sulfate, and concentrate under reduced pressure to obtain the protected alcohol.

Formation of Grignard Reagent: To a flame-dried flask containing magnesium turnings (1.5

eq), add a small crystal of iodine and a few drops of 1,2-dibromoethane to activate the

magnesium. Add a solution of the protected 8-bromooctan-1-ol (1.0 eq) in dry

tetrahydrofuran (THF) dropwise to maintain a gentle reflux. After the addition is complete, stir

the mixture for an additional 2 hours at room temperature.

b) Synthesis of the Dienyl Phosphate: diethyl (E)-hexa-1,3-dien-1-yl phosphate
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Synthesis of (E)-hexa-2,4-dien-1-ol: This intermediate can be synthesized via various

literature methods, often starting from crotonaldehyde or related C4 building blocks and

extending the chain via a Wittig reaction.

Phosphorylation: To a solution of (E)-hexa-2,4-dien-1-ol (1.0 eq) in dry THF at -78 °C, add n-

butyllithium (1.1 eq) dropwise. After stirring for 30 minutes, add diethyl chlorophosphate (1.2

eq). Allow the reaction to warm to room temperature and stir for 12 hours. Quench the

reaction with saturated aqueous ammonium chloride and extract with diethyl ether. Dry the

combined organic layers over anhydrous sodium sulfate and concentrate to give the dienyl

phosphate.

c) Iron-Catalyzed Cross-Coupling and Final Synthesis Steps

Cross-Coupling Reaction: To a solution of the dienyl phosphate (1.0 eq) in dry THF, add the

prepared Grignard reagent (1.2 eq) at -20 °C. Then, add a catalytic amount of iron(III)

acetylacetonate (Fe(acac)₃, 5 mol%). Allow the reaction to warm to room temperature and

stir for 6 hours.

Deprotection: Upon completion of the coupling, quench the reaction with saturated aqueous

ammonium chloride. For the deprotection of the TBDMS ether, add a solution of

tetrabutylammonium fluoride (TBAF, 1.5 eq) in THF and stir for 2 hours. Extract the product

with diethyl ether, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

Acetylation: To the crude (E)-dodeca-9,11-dien-1-ol in pyridine at 0 °C, add acetic anhydride

(1.5 eq). Stir the reaction at room temperature for 12 hours. Dilute with diethyl ether and

wash sequentially with 1 M HCl, saturated aqueous sodium bicarbonate, and brine. Dry the

organic layer and concentrate under reduced pressure. Purify the final product by column

chromatography on silica gel.

Data Presentation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15466917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step Product Yield (%)
¹H NMR
(CDCl₃, δ ppm)

¹³C NMR
(CDCl₃, δ ppm)

Coupling
(E)-dodeca-9,11-

dien-1-ol

~77% (for

coupling step)

6.30 (dd, J=15.0,

10.5 Hz, 1H),

5.95 (t, J=10.5

Hz, 1H), 5.65 (dt,

J=15.0, 7.0 Hz,

1H), 5.05-4.90

(m, 2H), 3.64 (t,

J=6.5 Hz, 2H),

2.05 (q, J=7.0

Hz, 2H), 1.57 (p,

J=6.5 Hz, 2H),

1.40-1.20 (m,

10H)

137.2, 132.5,

130.8, 114.6,

63.1, 32.8, 32.7,

29.5, 29.4, 29.2,

25.9, 25.7

Acetylation
(E)-dodeca-9,11-

dien-1-yl acetate
>90%

6.30 (dd, J=15.0,

10.5 Hz, 1H),

5.95 (t, J=10.5

Hz, 1H), 5.65 (dt,

J=15.0, 7.0 Hz,

1H), 5.05-4.90

(m, 2H), 4.05 (t,

J=6.5 Hz, 2H),

2.04 (s, 3H), 2.05

(q, J=7.0 Hz,

2H), 1.62 (p,

J=6.5 Hz, 2H),

1.40-1.25 (m,

10H)

171.2, 137.1,

132.5, 130.8,

114.6, 64.7,

32.7, 29.4, 29.3,

29.1, 28.6, 25.9,

25.8, 21.0

Pheromone Signaling Pathway in Moths
The detection of pheromones in moths is a highly sensitive and specific process that initiates a

signaling cascade, ultimately leading to a behavioral response in the receiving insect.

Understanding this pathway is crucial for the development of disruptive pest control strategies.
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Caption: Generalized pheromone signaling pathway in moths.

The process begins with the pheromone molecules entering the pores of the olfactory sensilla

on the male moth's antennae. Inside the sensillum lymph, the hydrophobic pheromone

molecules are bound by Pheromone Binding Proteins (PBPs).[1] These proteins are thought to

solubilize the pheromones and transport them to the dendritic membrane of the Olfactory

Receptor Neurons (ORNs).[1]

At the ORN membrane, the PBP-pheromone complex interacts with a specific Olfactory

Receptor (OR), which is typically a heterodimer of a conventional OR protein and a highly

conserved co-receptor known as Orco.[2] This interaction is believed to cause a conformational

change in the OR-Orco complex, leading to the opening of an associated ion channel.[2] The

influx of ions results in the depolarization of the ORN membrane, generating an action

potential.[3] This electrical signal is then transmitted to the antennal lobe of the brain, where the

information is processed, ultimately leading to the initiation of a behavioral response, such as

upwind flight towards the female.[3] While this represents the canonical ionotropic pathway,

metabotropic pathways involving G protein-coupled receptors and second messengers may

also be involved in some insects.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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